N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide

Description

N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide is a non-ionic organic compound . It's used as a reaction intermediate in the creation of amidated iodinated X-ray contrast media . The creation of iohexol often involves using an X-ray generator and iopamidol and conducting the amidation process in an aqueous solution with an acid catalyst, typically at room temperature for up to 24 hours . You can buy N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide online as high-quality reference standards for pharmaceutical testing .

This compound has several synonyms, which include Iohexol USP RC C, Iohexol Impurity 16, Iohexol Related Compound C, Iohexol USP Related Compound C, N,N'-Bis(2,3-dihydroxypropyl)-5-nit, Iohexol Impurity 18（Iohexol USP RC C）, N,N'-Bis(2,3-Dihydorxypropyl)-5-Benzenediformamide, 5-Nitro-N,N'-bis(2,3-dihydroxypropyl)isophthalamide, and N,N-Bis-(2,3-dihydroxypropyl)-5-nitroisophthalamide . It appears as a white to off-white solid . It has a melting point greater than 140°C (dec) and a density of 1.347 at 20℃ .

Another similar compound is N,N'-BIS(2,3-DIHYDROXYPROPYL)-2,4,6-TRIIODO-5-NITRO-1,3-BENZENEDICARBOXAMIDE . N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-nitrobenzene-1,3-dicarboxamide is also similar to N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide .

• CAS No.: 76820-34-3
• Product Name: N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide
• Molecular Formula: C14H19N3O8
• Molecular Weight: 357.32 g/mol
• IUPAC Name: 1-N,3-N-bis(2,3-dihydroxypropyl)-5-nitrobenzene-1,3-dicarboxamide
• Standard InChI: InChI=1S/C14H19N3O8/c18-6-11(20)4-15-13(22)8-1-9(3-10(2-8)17(24)25)14(23)16-5-12(21)7-19/h1-3,11-12,18-21H,4-7H2,(H,15,22)(H,16,23)
• Standard InChIKey: LJEBHEAPZMNBSI-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1C(=O)NCC(CO)O)[N+](=O)[O-])C(=O)NCC(CO)O
• Canonical SMILES: C1=C(C=C(C=C1C(=O)NCC(CO)O)[N+](=O)[O-])C(=O)NCC(CO)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: N1,N3-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide
• PubChem Compound: 11783255
• Last Modified: Aug 15 2023